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Compound of Interest

Compound Name: Chloroformamidine

Cat. No.: B3279071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of

guanidines using chloroformamidine hydrochloride. This reagent is particularly effective for

the guanylation of a wide range of amines, including challenging electron-deficient aromatic

and heteroaromatic amines.

Introduction
The guanidinium group is a critical pharmacophore found in numerous biologically active

molecules and natural products. Its ability to form strong, bidentate hydrogen bonds and exist

as a delocalized cation at physiological pH makes it a key functional group in drug design.

Chloroformamidine hydrochloride has emerged as a powerful and versatile reagent for the

direct introduction of the guanidine moiety onto primary and secondary amines. This method

offers a clean, efficient, and often high-yielding route to mono-, di-, tri-, and tetrasubstituted

guanidines.

General Reaction Scheme
Chloroformamidine hydrochloride reacts with primary or secondary amines, typically in the

presence of a base, to afford the corresponding guanidine derivatives. The reaction proceeds

through the formation of a Vilsmeier-Haack-type intermediate, which is then attacked by the

amine.
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Start: Aromatic Amine
+ Chloroformamidine HCl

+ DIPEA in ACN/DMF

Heat to 80 °C
(12-24 h)

Monitor Reaction
(TLC/LC-MS)

Cool to RT

Concentrate in vacuo

Purify
(Column Chromatography

or Recrystallization)

End: Pure N-Arylguanidine
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Tetrahedral
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Nucleophilic
Attack
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Substituted
Guanidine

Acid Scavenger

Elimination of HCl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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